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Compound of Interest

Compound Name: Tristin

Cat. No.: B171326

This guide provides a detailed overview of the molecular weight and chemical formula of
tristearin, a significant triglyceride in various industrial and research applications. The
information is tailored for researchers, scientists, and drug development professionals,
presenting key data in a structured format and outlining the workflow for its determination.

Core Molecular Data

Tristearin, also known as glyceryl tristearate, is a triglyceride formed from the esterification of
three units of stearic acid with a single glycerol molecule.[1][2] It is a white, odorless powder.[1]

The fundamental molecular properties of tristearin are summarized in the table below. This data
is critical for stoichiometric calculations, analytical characterization, and formulation
development.

Parameter Value References
Chemical Formula Cs7H11006 [31[4]
Molecular Weight 891.5 g/mol

Exact Mass 890.83024122 g/mol

C: 76.79%, H: 12.44%, O:

Elemental Analysis
10.77%
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Experimental and Computational Determination
Workflow

The determination of tristearin's molecular formula and weight is a multi-step process that
combines experimental techniques with computational validation. The logical workflow for

ascertaining these properties is illustrated below.
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Workflow for Molecular Property Determination.
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Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific data. Below
are outlines of the key experiments involved in characterizing tristearin.

1. Mass Spectrometry for Molecular Weight Determination

» Objective: To determine the mass-to-charge ratio (m/z) of the molecule and its fragments to
ascertain the molecular weight.

o Methodology:
o A purified sample of tristearin is dissolved in an appropriate solvent (e.g., chloroform).

o The solution is introduced into an electrospray ionization (ESI) or matrix-assisted laser
desorption/ionization (MALDI) mass spectrometer.

o The instrument is calibrated using a known standard.
o The sample is ionized, and the resulting ions are separated based on their m/z ratio.

o The spectrum is analyzed to identify the molecular ion peak [M+H]* or [M+Na]*, from
which the molecular weight is calculated. The exact mass is determined using a high-
resolution mass spectrometer.

2. Elemental Analysis for Empirical Formula Determination

o Objective: To determine the percentage composition of carbon, hydrogen, and oxygen in the
compound.

o Methodology:

o A precise mass of the tristearin sample is combusted in a furnace with an excess of
oxygen.

o The combustion products (COz, H20) are passed through a series of absorbers.
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o The mass of COz and H20 absorbed is measured, from which the percentages of carbon
and hydrogen in the original sample are calculated.

o The percentage of oxygen is typically determined by difference.

o These percentages are used to calculate the empirical formula, which is then reconciled
with the molecular weight from mass spectrometry to determine the molecular formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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